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Compound of Interest

Compound Name: KKL-10

Cat. No.: B1673663 Get Quote

An In-depth Analysis of the Ribosome Rescue Inhibitor KKL-10 for Drug Development

Professionals

Introduction
KKL-10 is a novel small molecule inhibitor that has demonstrated significant promise as a

broad-spectrum antimicrobial agent. Its unique mechanism of action, targeting the highly

conserved bacterial ribosome rescue system known as trans-translation, makes it a compelling

candidate for further investigation in the ongoing battle against antibiotic resistance. This

technical guide provides a comprehensive overview of the chemical structure, biological

activity, and experimental methodologies related to KKL-10, tailored for researchers, scientists,

and professionals in the field of drug development.

Chemical Structure and Properties
KKL-10 is chemically identified as 5-Bromo-N-(5-p-tolyl-1,3,4-oxadiazol-2-yl)thiophene-2-

carboxamide. Its fundamental properties are summarized in the table below.
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Property Value

CAS Number 952849-76-2

Molecular Formula C₁₄H₁₀BrN₃O₂S

Molecular Weight 364.22 g/mol

IUPAC Name
5-bromo-N-[5-(4-methylphenyl)-1,3,4-oxadiazol-

2-yl]thiophene-2-carboxamide

SMILES Cc1ccc(cc1)-c1nnc(NC(=O)c2ccc(Br)s2)o1

InChI

InChI=1S/C14H10BrN3O2S/c1-8-2-4-9(5-3-

8)12-17-18-14(21-12)16-11(20)10-6-7-13(15)22-

10/h2-7H,1H3,(H,16,20)

InChIKey FZJYWBFKGNLAIX-UHFFFAOYSA-N

Mechanism of Action: Inhibition of Bacterial Trans-
Translation
KKL-10 exerts its antimicrobial effect by inhibiting the bacterial trans-translation process. This

essential ribosome rescue system is responsible for resolving stalled ribosomes on messenger

RNA (mRNA) transcripts that lack a stop codon. In the absence of a functional trans-translation

pathway, bacteria are unable to recycle stalled ribosomes, leading to a depletion of the active

ribosome pool and ultimately, cell death.

The trans-translation process is mediated by a unique molecule called transfer-messenger

RNA (tmRNA), in conjunction with a small protein, SmpB. This complex recognizes and binds

to stalled ribosomes, facilitates the addition of a proteolytic tag to the incomplete polypeptide,

and directs its degradation. KKL-10 is believed to interfere with a critical step in this pathway,

although the precise molecular interactions are still under investigation.
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p-Toluic hydrazide 5-(p-tolyl)-1,3,4-
oxadiazole-2-thiol

 [CS2_KOH]

1. CS₂
2. KOH

Hydrazine hydrate

2-Amino-5-(p-tolyl)-
1,3,4-oxadiazole

 [Hydrazine_hydrate]

KKL-10

5-Bromothiophene-
2-carboxylic acid

5-Bromothiophene-
2-carbonyl chloride

 [SOCl2]

SOCl₂

 [Pyridine]

Pyridine (base)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1673663?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673663#what-is-the-chemical-structure-of-kkl-10
https://www.benchchem.com/product/b1673663#what-is-the-chemical-structure-of-kkl-10
https://www.benchchem.com/product/b1673663#what-is-the-chemical-structure-of-kkl-10
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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